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Compound of Interest

Compound Name: Hexitol

Cat. No.: B1215160 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of hexitols, a class of sugar alcohols including common laboratory reagents like sorbitol and

mannitol. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Immediate Safety and Handling
Before initiating any disposal procedure, consult the specific Safety Data Sheet (SDS) for the

hexitol in question. While generally considered non-hazardous, proper personal protective

equipment (PPE) should always be worn.[1][2] This includes safety glasses, gloves, and a lab

coat. In the event of a spill, ventilate the area, sweep up the solid material, and place it in a

suitable container for disposal.[1][3] Avoid creating dust.[1]

Disposal Procedures
The appropriate disposal method for hexitol depends on the quantity, its physical form (pure

substance or in solution), and local and institutional regulations.[3]

Step 1: Waste Characterization

Determine if the hexitol waste is pure, in a solution, or mixed with other chemicals. If mixed,

the disposal procedure must account for the most hazardous component of the mixture.

Step 2: Segregation
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Segregate hexitol waste from other chemical waste streams. Do not mix hexitol waste with

hazardous materials such as chlorinated hydrocarbons, heavy metals, or strong acids and

bases.[4]

Step 3: Disposal of Small Quantities

For small quantities of pure, water-soluble hexitols (e.g., less than 1 kilogram), some

institutional guidelines may permit disposal via the sanitary sewer.[5] If this method is

permitted:

Dissolve the solid hexitol in a large amount of water.

Pour the solution down the drain with copious amounts of running water to ensure it is well-

diluted.[5]

It is important to note that disposal of any raw, unused, or concentrated chemicals via the

sink is often prohibited.[4]

Step 4: Disposal of Large Quantities and Contaminated Materials

For larger quantities of hexitol waste or materials significantly contaminated with hexitols
(such as spill cleanup materials), the following procedure should be followed:

Place the waste in a clearly labeled, sealed container.[3][6] The label should include

"Chemical Waste" and the name of the hexitol.[7]

Store the container in a designated waste accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[3][8]

Quantitative Disposal Guidelines
The following table summarizes general quantitative guidelines for hexitol disposal. However,

researchers must consult their institution's specific policies and local regulations, as these can

vary.
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Quantity Disposal Method Citation

< 1 kg (water-soluble solid)

May be suitable for sanitary

sewer disposal with ample

water, if local regulations

permit.

[5]

> 1 kg or concentrated

solutions

Collection for disposal by a

licensed contractor or

institutional EHS.

[3][8]

Contaminated Labware

(gloves, wipes)

Dispose of in regular trash,

unless contaminated with a

hazardous substance.

[8]

Hexitol Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of hexitol
waste in a laboratory setting.
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Caption: Hexitol Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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